Cas no 1214355-71-1 (2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile)

• Product Name: 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile
• CAS No: 1214355-71-1
• MF: C₁₅H₁₁N₃
• MW: 233.267942667007
• CID: 4909363
• Update Time: 2025-06-14

2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile

• Inchi： 1S/C15H11N3/c16-6-5-13-10-18-15-4-3-11(8-14(13)15)12-2-1-7-17-9-12/h1-4,7-10,18H,5H2
• InChI Key： BQZDAERCFPFEIB-UHFFFAOYSA-N
• SMILES： N1C=C(CC#N)C2C=C(C3C=NC=CC=3)C=CC1=2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 332
• XLogP3: 2.3
• Topological Polar Surface Area: 52.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives 3-alkylindoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indoles 3-alkylindoles

Additional information on 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile

Comprehensive Analysis of 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile (CAS No. 1214355-71-1)

2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile, with the CAS number 1214355-71-1, is a heterocyclic organic compound that has garnered significant attention in pharmaceutical and materials science research. This compound features a unique molecular structure combining a pyridine ring and an indole scaffold, linked via an acetonitrile group. Its structural complexity and functional versatility make it a valuable intermediate for synthesizing bioactive molecules, particularly in drug discovery and optoelectronic applications.

The growing interest in 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile aligns with current trends in small-molecule therapeutics and organic semiconductors. Researchers are actively exploring its potential as a kinase inhibitor precursor due to the indole-pyridine hybrid's affinity for modulating protein-protein interactions. Meanwhile, in materials science, its conjugated π-system and electron-withdrawing nitrile group offer tunable photophysical properties for OLEDs and sensor development.

From a synthetic chemistry perspective, CAS 1214355-71-1 exemplifies modern cross-coupling strategies. The compound's 3-pyridylindole core can be constructed via Palladium-catalyzed reactions, while the acetonitrile moiety enables further derivatization through nucleophilic substitutions or click chemistry. This synthetic flexibility addresses frequent search queries about heterocycle functionalization techniques and nitrile-containing building blocks.

Analytical characterization of 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile typically involves HPLC purity analysis, NMR spectroscopy, and mass spectrometry. Recent publications highlight its stable crystalline form under ambient conditions, with melting points around 215-220°C—a detail often sought by researchers comparing thermal stability of indole derivatives. The compound's solubility profile (moderate in DMSO, limited in water) makes it suitable for high-throughput screening applications.

Emerging applications of this compound intersect with AI-driven drug discovery trends. Computational studies suggest the indole-pyridine-acetonitrile framework may bind to neurodegenerative disease targets, sparking interest in its blood-brain barrier permeability—a hot topic in CNS drug development forums. Additionally, its fluorescence properties are being evaluated for bioimaging probes, responding to growing demand for multifunctional molecular tools.

Quality control specifications for CAS 1214355-71-1 typically require ≥95% purity, with strict limits on heavy metal residues and organic impurities. These parameters reflect industry concerns about reproducibility in medicinal chemistry, frequently discussed in research optimization communities. Proper storage recommendations (2-8°C under inert atmosphere) address common questions about handling sensitive nitriles.

The commercial availability of 2-(5-(Pyridin-3-yl)-1H-indol-3-yl)acetonitrile through specialized chemical suppliers has increased significantly, with pricing models reflecting its status as a high-value research chemical. Market analyses show rising demand correlated with publications investigating indole-based pharmacophores—a trend visible in PubMed citation metrics and patent filings.

Environmental and safety assessments indicate this compound requires standard laboratory precautions, with particular attention to nitrile group reactivity. These findings respond to frequent searches about handling aromatic nitriles and waste disposal protocols. The compound's biodegradability profile remains under study, reflecting the pharmaceutical industry's focus on green chemistry principles.

Future research directions for 1214355-71-1 may explore its catalytic applications or polymeric derivatives, as suggested by its structural similarity to known ligand frameworks. These potential applications align with search trends around multipurpose organic synthons and smart materials design, positioning this compound at the intersection of multiple cutting-edge research fields.